1-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]ethanone

Specification

• Molecular Formula: C18H26N8O
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 1-(4-pyrimidin-2-ylpiperazin-1-yl)-2-[1-(tetrazol-1-ylmethyl)cyclohexyl]ethanone
• Standard InChI: InChI=1S/C18H26N8O/c27-16(24-9-11-25(12-10-24)17-19-7-4-8-20-17)13-18(5-2-1-3-6-18)14-26-15-21-22-23-26/h4,7-8,15H,1-3,5-6,9-14H2
• Standard InChI Key: SOFUKXIQAIFJCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC(=O)N2CCN(CC2)C3=NC=CC=N3)CN4C=NN=N4

Introduction

The compound 1-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]ethanone is a complex organic molecule that combines several pharmacologically active moieties, including a pyrimidine ring, a piperazine ring, a tetrazole group, and a cyclohexyl moiety. This compound is of interest due to its potential biological activities, which could include antimicrobial, antiviral, or anticancer properties, given the presence of these functional groups.

Components of the Compound

• Pyrimidine Ring: Pyrimidines are a class of heterocyclic aromatic organic compounds, similar to benzene and pyridine. They are found in nucleic acids (DNA and RNA) and are crucial for various biological processes. In medicinal chemistry, pyrimidine derivatives are explored for their potential as antiviral, antibacterial, and anticancer agents.

• Piperazine Ring: Piperazine is a six-membered ring containing two nitrogen atoms. It is commonly used in pharmaceuticals due to its ability to form stable complexes with other molecules, making it a versatile scaffold for drug design. Compounds containing piperazine have been investigated for their neurological, cardiovascular, and antimicrobial activities.

• Tetrazole Group: Tetrazoles are five-membered rings containing four nitrogen atoms. They are known for their stability and ability to mimic carboxylic acids, making them useful in drug design for improving bioavailability and pharmacokinetics. Tetrazole derivatives have been studied for their antimicrobial and antifungal properties.

• Cyclohexyl Moiety: Cyclohexyl groups are commonly used in organic synthesis to introduce lipophilicity and stability into molecules. They are often found in pharmaceuticals, contributing to the compound's ability to interact with biological targets.

Synthesis and Characterization

The synthesis of 1-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]ethanone would likely involve multiple steps, including the formation of the pyrimidine-piperazine core, introduction of the tetrazole group, and attachment of the cyclohexyl moiety. Characterization would involve spectroscopic techniques such as IR, ¹H NMR, and ¹³C NMR, along with mass spectrometry and elemental analysis to confirm the structure and purity of the compound.

Potential Biological Activities

Given the components of this compound, potential biological activities could include:

• Antimicrobial Activity: The presence of tetrazole and pyrimidine rings suggests potential antimicrobial properties, as these groups are known to interact with microbial targets.

• Antiviral Activity: Pyrimidine derivatives have been explored for antiviral properties, which could be enhanced by the presence of other functional groups.

• Cancer Treatment: The combination of pharmacophores in this compound might also be relevant for anticancer research, as pyrimidine and piperazine derivatives have been studied in this context.

Data Table: Potential Biological Activities of Similar Compounds

Compound Component	Potential Biological Activity
Pyrimidine	Antiviral, Anticancer
Piperazine	Neurological, Cardiovascular
Tetrazole	Antimicrobial, Antifungal
Cyclohexyl	Lipophilicity, Stability

This table highlights the potential biological activities associated with the components of the compound, based on existing literature on similar structures.